![molecular formula C16H16N2O3S B2603770 1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(thiophen-2-yl)urea CAS No. 2034207-44-6](/img/structure/B2603770.png)
1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(thiophen-2-yl)urea
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Description
1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(thiophen-2-yl)urea, also known as BMTU, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMTU has been found to possess various biological activities, including antidiabetic, antitumor, and anti-inflammatory effects.
Scientific Research Applications
Synthesis and Biochemical Evaluation
A study by Vidaluc et al. (1995) explored the synthesis of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, assessing their antiacetylcholinesterase activity. This research aimed to optimize the spacer length linking pharmacophoric moieties, achieving compounds of comparable potency with increased conformational flexibility, indicating potential applications in developing inhibitors for neurodegenerative diseases (Vidaluc et al., 1995).
Inhibitory Activities
Ohemeng et al. (1994) synthesized 2-substituted benzofuran hydroxyamic acids as rigid analogs of simple (benzyloxy)phenyl hydroxamates. These compounds were evaluated for their 5-lipoxygenase inhibitory activities, showcasing their potential as potent inhibitors of the enzyme, indicating their possible therapeutic applications in treating inflammatory conditions (Ohemeng et al., 1994).
Anticancer Potential
Nammalwar et al. (2010) discussed the synthesis of major metabolites of a compound under consideration for treating kidney cancer, emphasizing the importance of metabolites in the drug's anticancer activity. This work highlights the complex relationship between chemical structure, metabolism, and therapeutic efficacy in oncology (Nammalwar et al., 2010).
Enzyme Inhibition and Antimicrobial Activities
Mustafa et al. (2014) reported on the synthesis, enzyme inhibition, and anticancer investigations of unsymmetrical 1,3-disubstituted ureas. The study provided insights into the structure-activity relationships of urea derivatives, highlighting their potential in developing new therapeutic agents with enzyme inhibitory and anticancer activities (Mustafa et al., 2014).
Molecular Recognition and Anion Binding
Nishizawa et al. (1995) explored the anion recognition properties of urea and thiourea groups, demonstrating their effectiveness as neutral receptors for dihydrogenphosphate. This research underscores the utility of these compounds in molecular recognition and sensor applications (Nishizawa et al., 1995).
Properties
IUPAC Name |
1-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3-thiophen-2-ylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c1-20-14(10-17-16(19)18-15-7-4-8-22-15)13-9-11-5-2-3-6-12(11)21-13/h2-9,14H,10H2,1H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHHGNZMEKLTSGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)NC1=CC=CS1)C2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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